Cas no 2172242-46-3 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• CAS No: 2172242-46-3
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5895795
• PubChem ID: 165877019
• Update Time: 2025-08-03

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]butanoic acid
• 2172242-46-3
• EN300-1540103

• Inchi： 1S/C23H26N2O5/c1-14(12-20(26)27)24-21(28)23(2,3)25-22(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19H,12-13H2,1-3H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： KUEUCYNRHSLLOV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic Acid (CAS: 2172242-46-3)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid (CAS: 2172242-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide-based drug discovery.

Recent research has focused on optimizing the synthesis and purification processes of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid to enhance its yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that reduces side reactions and improves scalability. The study highlighted the compound's role as a key intermediate in the synthesis of complex peptides, particularly those with branched or non-natural amino acid residues. The researchers also noted its potential in the development of peptide-based therapeutics targeting protein-protein interactions, which are often challenging to modulate with small molecules.

In addition to its synthetic utility, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid has been investigated for its biological activity. A preclinical study conducted by a team at the University of Cambridge (2024) explored its incorporation into peptide sequences designed to inhibit specific enzymes involved in inflammatory pathways. The results indicated that peptides containing this modified amino acid exhibited enhanced stability against proteolytic degradation and improved binding affinity to their target enzymes. These findings suggest that the compound could play a crucial role in the development of next-generation anti-inflammatory drugs.

Another area of interest is the application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid in the field of targeted drug delivery. Researchers at MIT (2024) reported the use of this compound as a linker in antibody-drug conjugates (ADCs). The study demonstrated that the unique chemical properties of the molecule allowed for controlled release of the cytotoxic payload at the target site, thereby minimizing off-target effects. This advancement could significantly improve the therapeutic index of ADCs, which are increasingly being used in cancer treatment.

Despite these promising developments, challenges remain in the widespread application of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid. Issues such as cost-effective large-scale production and the need for further pharmacokinetic studies were highlighted in a recent review article in Nature Reviews Drug Discovery (2024). The review emphasized the importance of continued research to fully understand the compound's potential and limitations in various therapeutic contexts.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobutanoic acid (CAS: 2172242-46-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development and targeted therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most challenging problems in modern medicine. Future studies should focus on optimizing its properties and exploring new applications to fully realize its potential.